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For laboratory chemicals like LLY-283, adhering to specified storage conditions is critical for maintaining

stability and experimental reproducibility.

Aspect Specification

Storage Temperature
(Powder)

-20°C [1]

Storage Temperature (in
solvent)

-80°C [1]

Handling Precautions Avoid dust formation, avoid inhalation and contact with skin/eyes, use

only in well-ventilated areas [1].

Container Keep container tightly sealed [1].

Stability Stable under recommended storage conditions [1].

Incompatible Materials Strong acids, strong bases, strong oxidizing agents, and strong reducing

agents [1].

Experimental Context and Protocols

The storage conditions above ensure the chemical integrity of LLY-283 for your experiments. Here is more

context about its application.
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Biochemical Profile: LLY-283 is a potent, selective, and orally active inhibitor of the PRMT5:MEP50

complex. It inhibits PRMT5 enzymatic activity in vitro with an IC₅₀ of 22 ± 3 nM and in cells with an
IC₅₀ of 25 ± 1 nM. Its binding affinity (Kd) for the PRMT5:MEP50 complex is 6 ± 2 nM [2] [3].

Antiproliferative Activity: The table below shows the antiproliferative activity (IC₅₀) of LLY-283 in a
panel of human cancer cell lines after 7 days of treatment [3].

Cell Line IC₅₀ (μM) Cell Line IC₅₀ (μM)

HEL 92.1.7 0.003 A-375 0.032 / 0.037

KMS-12-BM 0.006 NCI-H2122 0.027

ARH-77 0.01 HCC1937 0.03

NCI-H2171 0.01 IM-9 0.046

A2058 0.013 KARPAS-422 0.085

COLO-829 0.013 MX1 > 2.5

Daudi 0.017 NCI-H1651 > 2.5

NUGC-3 0.017 NCI-H1930 > 2.5

GAK 0.016

MV4-11 0.016

Troubleshooting Guide and FAQs

Q1: What is the evidence that LLY-283 remains stable and active when stored as recommended?

A: The manufacturer classifies the compound as "stable under recommended storage

conditions" [1]. Furthermore, the published research that first described LLY-283 demonstrated
its potent in vivo antitumor activity in mouse xenograft models after oral dosing [2]. This

confirms that the compound retains its biological efficacy when proper handling and storage
protocols are followed from the container to the animal model.

Q2: What should I do if LLY-283 powder is accidentally left at room temperature?
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A: If the powder is exposed to room temperature for a short period, it may not degrade

significantly, but it is best practice to consider it potentially compromised. For critical
experiments, it is advisable to use a new aliquot. For non-critical work, you may proceed but

include appropriate controls to verify the inhibitor's activity. Always avoid exposing the powder
to direct sunlight [1].

Q3: Are there any specific hazards I should be aware of when handling LLY-283?

A: Yes. According to the Safety Data Sheet (SDS), LLY-283 is harmful if swallowed (H302)
and is very toxic to aquatic life with long-lasting effects (H410). You must use personal

protective equipment (PPE) including safety goggles, gloves, and impervious clothing. Avoid
release into the environment and dispose of waste according to institutional regulations for

approved waste disposal [1].

Experimental Workflow for PRMT5 Inhibition

For your research, the following diagram illustrates a general workflow for using LLY-283 to investigate

PRMT5 function in a cell-based assay.
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Analysis Methods

Start Experiment

Cell Culture
(Maintain optimal conditions)

Treat Cells with LLY-283
(Prepare fresh dilutions from stock)

Harvest Cells

Analysis

End & Data Interpretation Western Blot
(Check SDMA marks)

Viability Assay
(e.g., Cell Titer-Glo)

RNA Splicing Assay
(RT-PCR, RNA-Seq)
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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